6-ethyl 3-methyl 2-(2-(2,4-dichlorophenoxy)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C20H20Cl2N2O6S/c1-3-29-20(27)24-7-6-12-15(9-24)31-18(17(12)19(26)28-2)23-16(25)10-30-14-5-4-11(21)8-13(14)22/h4-5,8H,3,6-7,9-10H2,1-2H3,(H,23,25)
• InChI Key: MGVRMMDXNBAXHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H20Cl2N2O6S
• Molecular Weight: 487.4 g/mol

Description

The compound of interest, 6-ethyl 3-methyl 2-(2-(2,4-dichlorophenoxy)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, is a complex molecule that appears to be related to a family of compounds with potential biological activity. The structure suggests it is a derivative of thieno[2,3-c]pyridine with various substituents that could affect its physical, chemical, and biological properties.

Synthesis Analysis

The synthesis of related thieno[2,3-c]pyridine derivatives has been reported in the literature. For instance, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into various pyridine derivatives using different nucleophilic reagents . Similarly, ethyl 6-alkyl(phenyl)-2-methyl-4-(chloromethyl)pyridine-3-carboxylates have been reacted with O- and N-nucleophiles to afford corresponding pyridine derivatives . These methods could potentially be adapted for the synthesis of the compound , although the specific details of its synthesis are not provided in the data.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various techniques. For example, the crystal and molecular structure of a Schiff base compound derived from a similar thieno[2,3-c]pyridine was characterized by X-ray crystallographic analysis, revealing intramolecular hydrogen bonding . These techniques could be used to analyze the molecular structure of the compound of interest, providing insights into its conformation and potential intramolecular interactions.

Chemical Reactions Analysis

The reactivity of thieno[2,3-c]pyridine derivatives can be quite diverse. For instance, reactions of ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates with various amines have been explored, leading to compounds with potential antihypertensive activity . The compound of interest may also undergo various chemical reactions, potentially leading to new derivatives with different biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-c]pyridine derivatives can be influenced by their substituents. For example, the crystal structure of a related compound was determined by single-crystal X-ray diffraction, providing information on its geometry and electronic properties . Additionally, the synthesis and structural analysis of another derivative as an insect growth regulator provided insights into its bioactivity . The physical and chemical properties of the compound of interest would likely be influenced by its dichlorophenoxyacetamido and carboxylate groups, which could be studied using similar analytical techniques.

Scientific Research Applications

Synthesis and Characterization

Research on related thienopyridine derivatives emphasizes the synthesis and structural analysis of these compounds. For instance, Çolak et al. (2021) detailed the synthesis and characterization of similar compounds through X-ray crystallography and DFT analyses, demonstrating their potential for intricate molecular engineering and understanding intramolecular interactions (Çolak, Karayel, Buldurun, & Turan, 2021).

Heterocyclic Chemistry

The creation of heterocyclic compounds, a category to which our compound of interest likely belongs, is a significant area of research due to these molecules' applications in medicinal chemistry and material science. Research by Ahmed (2003) on the synthesis of thieno[2,3-d]pyrimidines highlights the methodological advancements and structural diversity achievable in this domain, underscoring the potential pharmaceutical and chemical properties of such compounds (Ahmed, 2003).